Cas no 893994-08-6 (N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893994-08-6
• MF: C₂₀H₁₇F₂N₃O₃S
• MW: 417.429090261459
• CID: 6450143
• Update Time: 2025-06-14

N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• N-(3,4-difluorophenyl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide

• Inchi： 1S/C20H17F2N3O3S/c1-27-17-7-3-12(9-18(17)28-2)16-6-8-20(25-24-16)29-11-19(26)23-13-4-5-14(21)15(22)10-13/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key： ICHJHMTUNJNEQA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CSC1=NN=C(C2=CC=C(OC)C(OC)=C2)C=C1

Additional information on N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 893994-08-6)

In recent years, the compound N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS: 893994-08-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine core and difluorophenyl acetamide moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide involves a multi-step process that includes the coupling of 3,4-dimethoxyphenylpyridazine with a thiol-containing intermediate, followed by acetylation with 3,4-difluoroaniline. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. Advanced analytical techniques such as HPLC and NMR spectroscopy have been employed to ensure the structural integrity and purity of the synthesized compound.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro studies demonstrate that N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide effectively suppresses the proliferation of cancer cell lines by modulating key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of this compound. Animal models of chronic inflammation have shown significant reduction in inflammatory markers upon treatment with N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide. These effects are attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2, highlighting its dual therapeutic potential in both oncology and immunology.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Current efforts are focused on designing derivatives with improved drug-like properties while retaining the compound's therapeutic efficacy.

In conclusion, N-(3,4-difluorophenyl)-2-{6-(3,4-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide represents a promising candidate for drug development, with demonstrated efficacy in preclinical models of cancer and inflammation. Continued research into its mechanism of action and optimization of its pharmacological profile will be essential for advancing this compound toward clinical trials. The integration of computational modeling and high-throughput screening may further accelerate the discovery of novel analogs with enhanced therapeutic potential.